Iridium trinitrate

Specification

• CAS No.: 18496-38-3
• Molecular Formula: IrN3O9
• Molecular Weight: 378.23 g/mol
• IUPAC Name: iridium(3+);trinitrate
• Standard InChI: InChI=1S/Ir.3NO3/c;3*2-1(3)4/q+3;3*-1
• Standard InChI Key: GSNZLGXNWYUHMI-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ir+3]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ir+3]

Introduction

Fundamental Properties and Structure

Iridium trinitrate, with the molecular formula IrN₃O₉ or Ir(NO₃)₃, is a yellow crystalline solid characterized by its distinct coordination chemistry. The compound features a central iridium(III) cation coordinated with three nitrate ions, forming a complex with an octahedral geometry. This molecular arrangement significantly influences its chemical behavior and reactivity.

The basic physical and chemical properties of iridium trinitrate are summarized in Table 1:

Property	Description
Molecular Formula	IrN₃O₉
CAS Number	18496-38-3
Appearance	Yellow crystalline solid
Solubility	Soluble in polar solvents (water, ethanol); Insoluble in non-polar solvents
Thermal Stability	Moderate; decomposes upon heating
Molecular Weight	378.23 g/mol
Structure	Octahedral coordination around central iridium atom

The compound adopts an octahedral geometry where the nitrate ions occupy the vertices of an octahedron around the central iridium atom. This structural arrangement contributes significantly to its stability and reactivity patterns.

Chemical Characteristics

Oxidation States and Electronic Configuration

Iridium in this compound exists in the +3 oxidation state, which is one of its common oxidation states alongside +4. The electronic configuration of iridium(III) is [Xe] 4f¹⁴ 5d⁶, contributing to its stability in this particular compound. This electronic arrangement influences the compound's color, magnetic properties, and chemical reactivity.

Reactivity and Chemical Behavior

Iridium trinitrate exhibits several notable chemical behaviors:

• It functions as an oxidizing agent in redox reactions, where the iridium center can accept electrons from reducing agents.

• It undergoes ligand exchange reactions, particularly in polar solvents, which makes it useful in synthesis applications.

• The compound demonstrates moderate thermal stability but decomposes upon significant heating, potentially releasing nitrogen oxides.

Coordination Chemistry

As a coordination complex, iridium trinitrate represents the broader field of iridium coordination chemistry. Iridium(III) typically forms octahedral complexes, and in its coordination compounds, iridium is always low-spin. This characteristic affects the magnetic properties and spectroscopic behavior of the compound.

Synthesis Methods

The synthesis of iridium trinitrate can be achieved through several approaches, typically involving the reaction of iridium salts with nitric acid. The general reaction pathway involves:

• Starting with iridium(III) chloride or similar iridium salts

• Reacting with concentrated nitric acid under controlled conditions

• Maintaining specific temperature (typically 60-80°C) to optimize yield

• Careful isolation and purification of the resulting product

The reaction can be represented as:

IrCl₃ + 3HNO₃ → Ir(NO₃)₃ + 3HCl

Critical parameters that affect the synthesis include:

Parameter	Optimal Range	Effect on Yield
Temperature	60-80°C	Higher temperatures increase reaction rate but may cause decomposition
Nitric Acid Concentration	Concentrated	Higher concentration improves conversion rate
Reaction Time	Variable based on conditions	Longer times increase yield to a point before decomposition occurs
Solvent System	Aqueous	Facilitates the dissolution of both reactants

This synthetic approach requires careful control of reaction conditions to prevent unwanted side reactions and maximize product purity.

Analytical Characterization

Spectroscopic Properties

Iridium trinitrate can be characterized using various spectroscopic techniques:

• Infrared spectroscopy reveals characteristic absorption bands for the N-O stretching vibrations of the nitrate groups.

• UV-visible spectroscopy shows absorption patterns typical of transition metal complexes with d-d transitions.

• NMR spectroscopy can provide insights into the electronic environment around the iridium center, though its paramagnetic nature may complicate analysis.

X-ray Crystallography

X-ray crystallography has been instrumental in confirming the octahedral geometry of iridium trinitrate. The crystal structure reveals bond lengths, angles, and packing arrangements that are characteristic of iridium(III) coordination compounds. These structural details provide valuable information about the compound's stability and potential reactivity.

Applications

Iridium trinitrate finds applications in several scientific and technological domains:

Catalytic Applications

The compound serves as a precursor for various catalytic systems. Iridium-based catalysts are known for their efficiency in numerous organic transformations, including hydrogenation, oxidation, and C-H activation processes. The trinitrate form can be converted to other catalytically active iridium species under appropriate conditions.

Materials Science

In materials science, iridium trinitrate contributes to the development of:

• Specialized coatings with enhanced durability

• Electronic materials with unique properties

• Advanced composite materials where iridium compounds provide specific functional characteristics

Research and Analysis

In research settings, iridium trinitrate serves as:

• A standard reference material for analytical techniques

• A starting material for synthesizing more complex iridium compounds

• A chemical reagent in various chemical transformations

Comparison with Other Iridium Compounds

Iridium trinitrate represents just one of many iridium compounds with distinctive properties. Table 2 compares iridium trinitrate with other common iridium compounds:

Compound	Formula	Oxidation State	Common Applications	Key Properties
Iridium Trinitrate	Ir(NO₃)₃	+3	Catalyst precursor, Materials science	Yellow crystalline solid, Moderately water-soluble
Iridium(III) Chloride	IrCl₃	+3	Synthesis of organoiridium compounds	Starting material for many Ir complexes
Hexachloroiridic Acid	H₂IrCl₆	+4	Electroplating, Catalyst preparation	Dark-colored solution, Industrial importance
Iridium(IV) Oxide	IrO₂	+4	Electrodes, Electrocatalysis	High stability, Conductive properties

This comparison highlights the distinctive position of iridium trinitrate among iridium compounds, particularly for applications requiring soluble iridium(III) species with nitrate ligands.